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Compound of Interest

Compound Name: N-Octadecenoyl-(cis-9)-sulfatide

Cat. No.: B3026305 Get Quote

This document provides a comprehensive guide for the safe and proper disposal of N-
Octadecenoyl-(cis-9)-sulfatide, a bioactive lipid utilized in laboratory research. Adherence to

these procedures is critical to ensure personnel safety, minimize environmental impact, and

maintain regulatory compliance.

Immediate Safety and Handling Precautions
Prior to handling N-Octadecenoyl-(cis-9)-sulfatide for disposal, it is imperative to consult the

material's Safety Data Sheet (SDS) for specific hazard information. While a specific SDS was

not publicly available, general precautions for handling bioactive lipids should be followed.

Personal Protective Equipment (PPE):

Gloves: Wear nitrile or other chemically resistant gloves.

Eye Protection: Use safety glasses or goggles.

Lab Coat: A standard lab coat is required to protect from splashes.

Handling:

Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to

avoid inhalation of any aerosols or fine particulates.
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Avoid contact with skin and eyes. In case of contact, rinse the affected area immediately with

copious amounts of water for at least 15 minutes.

Prevent dust formation if handling the solid form of the compound.

Waste Characterization and Segregation
Due to its bioactive nature, N-Octadecenoyl-(cis-9)-sulfatide and all materials contaminated

with it should be treated as hazardous chemical waste.

Waste Segregation: Do not mix N-Octadecenoyl-(cis-9)-sulfatide waste with other waste

streams. It should be segregated into a dedicated, properly labeled hazardous waste

container.[1]

Contaminated Materials: This includes, but is not limited to:

Stock solutions and dilutions.

Used consumables such as pipette tips, vials, and gloves.

Spill cleanup materials.

Step-by-Step Disposal Protocol
Container Selection:

Use a chemically compatible, leak-proof container with a secure screw-top lid for collecting

N-Octadecenoyl-(cis-9)-sulfatide waste. For liquid waste, ensure the container is

appropriate for liquids.[2]

The original product container can be used if it is in good condition.

Labeling:

Clearly label the waste container with the words "HAZARDOUS WASTE".[2]

Specify the full chemical name: "N-Octadecenoyl-(cis-9)-sulfatide".
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Indicate the approximate concentration and quantity of the waste.

Include the date of waste accumulation.

Accumulation and Storage:

Store the waste container in a designated satellite accumulation area (SAA) that is under

the control of the laboratory generator.[2]

Ensure the container is kept closed at all times, except when adding waste.[2]

Store in a cool, dry, and well-ventilated location, away from incompatible materials such as

strong oxidizing agents and bases.[3]

Disposal Request:

Once the container is full or ready for disposal, contact your institution's Environmental

Health and Safety (EHS) department or the designated hazardous waste management

provider.

Complete a hazardous material pickup request form as required by your institution.[2]

Important Considerations:

Do NOT pour down the drain: As a bioactive lipid, this compound could interfere with

wastewater treatment processes.[4]

Do NOT dispose of in regular trash: Solid forms of this chemical should not be disposed of in

the normal trash.[5]

Quantitative Data for Disposal
Specific regulatory disposal limits for N-Octadecenoyl-(cis-9)-sulfatide are not readily

available in public databases. Therefore, all quantities of this material must be disposed of as

hazardous chemical waste. The following table summarizes the key identifiers for this

compound.
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Parameter Value Reference

CAS Number 1292769-40-4 [6]

Molecular Formula C42H79NO11S [6]

Molecular Weight 806.14 [6]

Physical State Solid [6]

Storage Freezer [6]

Experimental Protocols Cited
The disposal procedures outlined in this document are based on standard best practices for

laboratory chemical waste management and do not originate from specific experimental

protocols involving N-Octadecenoyl-(cis-9)-sulfatide. These are general safety and

environmental protection guidelines.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of N-
Octadecenoyl-(cis-9)-sulfatide.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.larodan.com/product/n-octadecenoyl-cis-9-sulfatide/
https://www.larodan.com/product/n-octadecenoyl-cis-9-sulfatide/
https://www.larodan.com/product/n-octadecenoyl-cis-9-sulfatide/
https://www.larodan.com/product/n-octadecenoyl-cis-9-sulfatide/
https://www.larodan.com/product/n-octadecenoyl-cis-9-sulfatide/
https://www.benchchem.com/product/b3026305?utm_src=pdf-body
https://www.benchchem.com/product/b3026305?utm_src=pdf-body
https://www.benchchem.com/product/b3026305?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Handling N-Octadecenoyl-(cis-9)-sulfatide
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Caption: Disposal workflow for N-Octadecenoyl-(cis-9)-sulfatide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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